Cas no 525580-64-7 (2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide)

• Product Name: 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide
• CAS No: 525580-64-7
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6443613
• Update Time: 2025-08-04

2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide
• 2-{[3-(4-methoxyphenyl)acryloyl]amino}-4,5-dimethyl-3-thiophenecarboxamide
• 2-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]amino}-4,5-dimethylthiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[[3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-4,5-dimethyl-

• Inchi： 1S/C17H18N2O3S/c1-10-11(2)23-17(15(10)16(18)21)19-14(20)9-6-12-4-7-13(22-3)8-5-12/h4-9H,1-3H3,(H2,18,21)(H,19,20)
• InChI Key： DPVSCPGWVMDGPB-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C=CC2=CC=C(OC)C=C2)SC(C)=C(C)C=1C(N)=O

Additional information on 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide

Comprehensive Analysis of 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 525580-64-7)

2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide, with the CAS number 525580-64-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring with a methoxyphenyl group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amido and carboxamide functional groups, which are often associated with bioactive properties.

In recent years, the demand for novel heterocyclic compounds like 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's E-configuration (trans-alkene) is a critical feature, as it influences molecular interactions and stability. This attribute aligns with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize drug candidates for enhanced efficacy and reduced side effects.

The 4-methoxyphenyl moiety in this compound is noteworthy for its electron-donating properties, which can modulate reactivity in synthetic pathways. Such characteristics are highly relevant in the development of small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Additionally, the dimethylthiophene core contributes to the compound's lipophilicity, a key factor in drug bioavailability—a frequently searched topic in pharmacokinetics discussions.

From a synthetic perspective, CAS 525580-64-7 serves as an intermediate in the preparation of more complex molecules. Its prop-2-enamido linker offers flexibility for further functionalization, a trait valued in combinatorial chemistry. This aligns with industry demands for scalable and modular synthetic routes, a recurring theme in green chemistry forums and patent literature.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide. These methods are frequently queried by chemists seeking to validate compound purity—a critical concern in quality control protocols. The compound's stability under various pH conditions is another area of exploration, particularly for formulators in the pharmaceutical industry.

Emerging applications of this compound include its potential role in photodynamic therapy (PDT) research, where thiophene derivatives are investigated as photosensitizers. This connects to broader interest in non-invasive treatments, a trending topic in medical technology. Furthermore, computational studies leveraging molecular docking software have predicted interactions between this compound and certain enzyme targets, sparking discussions in cheminformatics communities.

Regulatory aspects of CAS 525580-64-7 are also pertinent, as researchers increasingly search for REACH-compliant intermediates. The compound's environmental fate and biodegradability profile remain areas for further investigation, reflecting the growing emphasis on sustainable chemistry in academic and industrial settings.

In material science, the π-conjugated system of this thiophene derivative suggests possible utility in organic electronics, a field experiencing rapid growth due to demand for flexible devices. This interdisciplinary potential makes 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide a compelling subject for patent analysts and R&D strategists tracking innovation trends.

For synthetic chemists, optimizing the yield of 525580-64-7 remains a practical challenge, with many searching for improved catalytic methods or microwave-assisted synthesis protocols. The compound's crystalline properties also invite exploration in polymorphism studies, crucial for pharmaceutical formulation scientists.

As the scientific community continues to explore multi-target drug design, compounds like 2-(2E)-3-(4-methoxyphenyl)prop-2-enamido-4,5-dimethylthiophene-3-carboxamide offer valuable structural templates. Its balanced molecular weight and moderate polarity position it favorably in lead optimization workflows, addressing common queries about drug-likeness parameters in modern drug discovery.